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Compound of Interest

Compound Name: BMS-193884

Cat. No.: B1667177 Get Quote

BMS-193884 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage and handling of BMS-193884.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of BMS-193884 upon receipt?

A1: For long-term stability, the lyophilized powder of BMS-193884 should be stored at -20°C for

up to three years or at 4°C for up to two years.[1] For short-term storage, such as during

shipping, room temperature is acceptable.[2]

Q2: What is the recommended solvent for reconstituting BMS-193884?

A2: Dimethyl sulfoxide (DMSO) is a commonly used solvent for dissolving BMS-193884 to

create stock solutions.[3][4]

Q3: What are the recommended storage conditions for BMS-193884 stock solutions?

A3: Once dissolved, stock solutions should be stored as aliquots in tightly sealed vials. For

optimal stability, store at -80°C for up to six months or at -20°C for up to one month.[1] It is

generally recommended to use fresh solutions and avoid long-term storage in solution

whenever possible.

Q4: Can I store BMS-193884 solutions at 4°C?
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A4: Storing stock solutions at 4°C is not recommended for extended periods. For short-term

use (within the same day), this may be acceptable, but for longer-term storage, freezing at

-20°C or -80°C is necessary to maintain stability.[1]

Q5: What personal protective equipment (PPE) should I use when handling BMS-193884?

A5: When handling BMS-193884, it is important to use standard personal protective

equipment. This includes a lab coat, safety glasses with side shields, and chemical-resistant

gloves. Work should be conducted in a well-ventilated area or a chemical fume hood to avoid

inhalation of the powder or aerosolized solutions.[5]

Storage Condition Summary
The following table summarizes the recommended storage conditions for BMS-193884 in both

solid and solution forms.

Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years[1]

4°C Up to 2 years[1]

Room Temperature Short-term (e.g., shipping)[2]

In Solvent (DMSO) -80°C Up to 6 months[1]

-20°C Up to 1 month[1]

Experimental Protocols
Protocol for Reconstitution and Aliquoting of BMS-
193884
This protocol outlines the steps for preparing a stock solution of BMS-193884.

Equilibration: Before opening, allow the vial of solid BMS-193884 to equilibrate to room

temperature for at least 60 minutes. This prevents condensation from forming inside the vial,

which could affect the stability of the compound.
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Solvent Addition: In a sterile environment, add the desired volume of DMSO to the vial to

achieve the target concentration.

Dissolution: Gently vortex or sonicate the vial until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particulates.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed,

cryo-compatible vials. This minimizes the number of freeze-thaw cycles for the stock

solution.

Storage: Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term

storage, as detailed in the table above.
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Receiving and Initial Storage

Preparation of Stock Solution

Solution Storage

Experimental Use

Receive Compound

Log Lot Number and Date

Store Powder at -20°C or 4°C

Equilibrate Vial to Room Temp

Reconstitute in DMSO

Aliquot into Single-Use Vials

Long-Term Storage
(-80°C for up to 6 months)

Short-Term Storage
(-20°C for up to 1 month)

Thaw Aliquot for Use

Prepare Working Solution

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling BMS-193884 from receipt to experimental use.
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Troubleshooting Guide

Issue Encountered

Precipitate observed in
stock or working solution?

Suspected compound degradation
(e.g., unexpected results)?

No

Gently warm solution (e.g., 37°C)
and vortex/sonicate.

Yes

Were storage guidelines followed?
(Temp, light, freeze-thaw cycles)

Yes

Contact Technical Support.

Unsure

Is concentration too high for the
solvent/buffer system?

Dilute to a lower concentration.

Yes

Prepare a fresh stock solution.

No Use a fresh, un-thawed aliquot.

No

Order a new batch of compound.

Yes, but issue persists

Click to download full resolution via product page

Caption: Troubleshooting guide for common issues with BMS-193884 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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